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Compound of Interest

Compound Name: Aluminum lactate

Cat. No.: B044824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical nature of aluminum lactate,

establishing its classification as a coordination complex. The document details the structural

evidence, synthesis, and physicochemical properties, presenting quantitative data and

experimental methodologies for professionals in research and development.

Executive Summary
Aluminum lactate, with the chemical formula Al(C₃H₅O₃)₃, is unequivocally a coordination

complex.[1] In this structure, the central aluminum(III) ion acts as a metallic center, coordinated

by three lactate anions acting as bidentate ligands. Each lactate ligand forms a stable five-

membered chelate ring by bonding to the aluminum ion through one oxygen atom of the

carboxylate group and the oxygen atom of the hydroxyl group. This coordination chemistry is

central to its properties and applications, which range from pharmaceuticals and cosmetics to

industrial processes.[1][2][3]

Evidence for Coordination Complex Formation
The classification of aluminum lactate as a coordination complex is supported by its

nomenclature, structural data, and spectroscopic characterization.

Nomenclature: The compound is referred to as "Tris(2-hydroxypropanoato)aluminum" and

"tris(lactato)aluminium," which indicates three lactate ligands are bound to a central

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b044824?utm_src=pdf-interest
https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://en.wikipedia.org/wiki/Aluminium_lactate
https://en.wikipedia.org/wiki/Aluminium_lactate
https://www.lohtragon.com/products/product-finder/lohtragonr-l87-type-6/
https://www.musashino.com/en/product/1657/
https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


aluminum atom.[1][4] PubChem, a definitive chemical database, classifies it as an

"aluminium coordination entity."[4]

Spectroscopic Evidence (²⁷Al NMR): Nuclear Magnetic Resonance (NMR) spectroscopy of

the ²⁷Al nucleus is a powerful tool for probing the coordination environment of aluminum.[5]

[6] Studies on aqueous solutions of aluminum lactate reveal distinct signals in the ²⁷Al NMR

spectrum that correspond to different aluminum-lactate complex species.[7][8] The chemical

shifts observed are indicative of octahedrally coordinated aluminum, consistent with the

[Al(lactate)₃] structure. For example, a major resonance at 22 ppm in the ²⁷Al NMR spectrum

of an aluminum lactate solution at pH 4.7 is assigned to the [Al(lactate)₃] species.[7] The

presence of these complex-specific signals, which are distinct from that of the uncomplexed

hexaaquaaluminum(III) ion ([Al(H₂O)₆]³⁺), provides direct evidence of coordination in

solution.[8]

Physicochemical and Structural Data
Quantitative data for aluminum lactate has been compiled from various sources to provide a

clear reference.

Property Value Reference(s)

Molecular Formula C₉H₁₅AlO₉ [1][4]

Molecular Weight 294.19 g/mol [4][9]

Appearance White crystalline powder [1][3]

Melting Point >300 °C [1]

Solubility in Water Soluble [1][3][10]

pH (1% solution) 3.0 – 4.0 [3][9]

²⁷Al NMR Chemical Shift
~15-24 ppm for [Al(lactate)₃]

species
[7][8]

Experimental Protocols
Synthesis of Aluminum Lactate
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A common method for the preparation of high-purity aluminum lactate involves the direct

reaction of metallic aluminum with lactic acid, often facilitated by a catalyst.[11]

Objective: To synthesize aluminum lactate via the reaction of metallic aluminum and lactic

acid.

Materials:

Metallic aluminum (powder or small granules, <20 mesh)

Lactic acid (aqueous solution)

Mineral acid catalyst (e.g., sulfuric acid, hydrochloric acid) or an aluminum salt thereof

Reaction vessel with heating and stirring capabilities

Filtration apparatus

Drying oven

Procedure:

Combine metallic aluminum and lactic acid in a molar ratio of 1:3 in the reaction vessel.[11]

Add a catalytic amount of a mineral acid or its aluminum salt.[11]

Heat the reaction mixture to approximately 100-105 °C with continuous stirring.[11]

Maintain the temperature and stirring until the reaction is complete, as indicated by the

consumption of the metallic aluminum.

The product will be an aqueous solution of aluminum lactate, potentially with some

precipitate.[11]

If a solid product is desired, concentrate the solution by evaporating a portion of the water.

Cool the solution to induce precipitation of aluminum lactate.
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Filter the precipitated solid using the filtration apparatus. The catalyst will remain in the

mother liquor, which can be recycled.[11]

Wash the collected solid with a small amount of cold deionized water.

Dry the purified aluminum lactate powder in a drying oven at an appropriate temperature.

Characterization by ²⁷Al NMR Spectroscopy
Objective: To characterize the coordination environment of aluminum in an aluminum lactate
solution.

Materials:

Aluminum lactate sample

D₂O (Deuterium Oxide) for locking

NMR spectrometer equipped for ²⁷Al observation

NMR tubes

Procedure:

Prepare a solution of aluminum lactate of known concentration (e.g., 0.5 M) in deionized

water or D₂O.[7]

Adjust the pH of the solution to the desired value using a suitable acid or base.

Transfer the sample to an NMR tube.

Acquire the ²⁷Al NMR spectrum. A typical reference compound is a 1.1 M solution of Al(NO₃)₃

in D₂O, which is set to 0 ppm.[5]

Process the resulting Free Induction Decay (FID) with appropriate Fourier transformation

and phasing.

Analyze the chemical shifts, line widths, and integration of the peaks to identify the different

aluminum species present in the solution. Octahedrally coordinated aluminum complexes
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typically appear in a specific region of the spectrum.[6][8]

Visualizations
Coordination Structure of Aluminum Lactate
The following diagram illustrates the chelation of the central aluminum ion by three bidentate

lactate ligands.

Caption: Chelate structure of tris(lactato)aluminium(III).

Experimental Workflow
The logical flow from synthesis to characterization of aluminum lactate is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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